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Compound of Interest

Compound Name: Rhizoferrin

Cat. No.: B1680593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of rhizoferrin, a polycarboxylate siderophore. The document details its structure,

physicochemical characteristics, and factors influencing its stability, along with methodologies

for its study.

Chemical Properties of Rhizoferrin
Rhizoferrin is a siderophore, a small molecule with a high affinity for iron, produced by various

fungi, particularly those belonging to the Mucorales order, and some bacteria.[1][2][3][4] Its

primary biological function is to sequester ferric iron (Fe³⁺) from the environment and transport

it into the microbial cell.[5]

Structure and Composition
Rhizoferrin is classified as a carboxylate-type siderophore.[6] Its structure is derived from the

conjugation of two citric acid molecules to a central putrescine (1,4-diaminobutane) backbone

through amide linkages.[5][7] This results in a symmetrical molecule featuring multiple

functional groups that are crucial for its iron-chelating activity.[5]

The key functional groups in rhizoferrin include:

Four carboxylic acid groups
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Two tertiary alcohol (hydroxyl) groups

Two amide groups

When it binds to iron(III), the four carboxylate groups and the two hydroxyl groups act as

ligands, forming a hexadentate octahedral complex with the metal ion.[5]

Physicochemical Data
The fundamental chemical and physical properties of rhizoferrin are summarized in the table

below.

Property Value Source

Molecular Formula C₁₆H₂₄N₂O₁₂ [5][8][9]

Molecular Weight 436.37 g/mol [5][8][9][10][11]

IUPAC Name

(2R)-2-[2-({4-[(3S)-3,4-

Dicarboxy-3-

hydroxybutanamido]butyl}amin

o)-2-oxoethyl]-2-

hydroxybutanedioic acid

[5][8]

CAS Number 138846-62-5 [5][8][11]

Appearance White solid [5]

Solubility

Soluble in water and DMSO.

Sonication or warming to 37°C

may be required to aid

dissolution.

[10][11]

Stability of Rhizoferrin
The stability of rhizoferrin and its metal complexes is a critical factor in its biological function

and potential applications. This stability is influenced by environmental conditions such as pH

and temperature.
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pH-Dependent Stability
The stability of metal complexes, including rhizoferrin-iron complexes, is highly dependent on

pH. The protonation state of the carboxylic acid and hydroxyl groups is dictated by their pKa

values. While specific stability constants for the rhizoferrin-iron complex are not extensively

detailed in the provided literature, the pKa of the hydroxyl group in the citrate moieties of

rhizoferrin has been estimated to be around 10.7.[12] For comparison, the pKa values for the

three carboxylic acid groups of free citric acid are 3.13, 4.76, and 6.40, while the hydroxyl pKa

is approximately 14.4.[13] The stability of similar iron-chelating compounds, such as lactoferrin,

is highest at neutral pH and decreases significantly in acidic conditions (pH 2.0-3.0), leading to

iron release.[14] It is expected that rhizoferrin exhibits similar pH-dependent stability.

Thermal Stability and Storage
Proper storage is essential to maintain the integrity of rhizoferrin. The following storage

conditions are recommended:

Pure (Powder) Form: -20°C for up to 3 years.[10][15]

In Solvent: -80°C for up to 1 year, or -20°C for shorter periods (e.g., 1 month).[10][11][15]

Shipping is typically done at ambient temperature or with blue ice, as the compound is stable

for short durations under these conditions.[10][15] For long-term stability, direct sunlight should

be avoided, and storage under a nitrogen atmosphere is recommended.[10][11]

Metal Complex Stability
Rhizoferrin is a hexadentate ligand that forms a stable, monoanionic octahedral complex with

Fe(III).[5] The high stability of siderophore-iron complexes is a key feature, with stability

constants often being very high (ranging from 10²³ to 10⁴⁹ for various siderophores) to ensure

effective iron sequestration.[16] Although considered a relatively weak siderophore compared

to catecholate types like enterobactin, rhizoferrin is still highly effective at chelating iron and

has been shown to be an efficient iron carrier for plants.[17]

Experimental Methodologies
Several experimental techniques are employed to study the properties, biosynthesis, and

function of rhizoferrin.
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Synthesis and Structural Characterization
The definitive structure of rhizoferrin was confirmed through total synthesis.[5] For

characterization and identification, the following methods are used:

Mass Spectrometry: Fast Atom Bombardment (FAB) mass spectrometry is used for

determining the molecular weight and fragmentation patterns.[18] High-resolution Liquid

Chromatography-Mass Spectrometry (LC-MS) is also used to confirm its biosynthesis from

precursors.[1]

Nuclear Magnetic Resonance (NMR): Both ¹H-NMR and ¹³C-NMR spectroscopy are

employed to elucidate the detailed chemical structure and confirm the connectivity of the

atoms.[18]

Detection and Quantification
High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the

detection and quantification of rhizoferrin in culture supernatants of microorganisms.[4]

Biosynthesis Pathway Analysis
The biosynthetic pathway of rhizoferrin can be investigated using metabolic labeling studies. A

general workflow involves:

Culturing microorganisms in an iron-deficient medium.

Supplementing the culture with radiolabeled precursors, such as [L-U-¹⁴C] ornithine.[7]

Harvesting the culture supernatant and extracting the siderophores.

Analyzing the extracts using techniques like liquid chromatography and mass spectrometry

to identify rhizoferrin and any biosynthetic intermediates.[7]

Iron Uptake Kinetics
To study the function of rhizoferrin as an iron transporter, uptake kinetics are determined. This

typically involves:

Preparing [⁵⁵Fe]-labeled rhizoferrin.
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Incubating microbial cells with varying concentrations of the labeled siderophore over time.

Measuring the amount of radioactivity incorporated into the cells.

Calculating the kinetic parameters, Michaelis constant (Km) and maximum velocity (Vmax),

to characterize the uptake system. For Rhizopus microsporus var. rhizopodiformis, the

uptake of ferric-rhizoferrin showed saturation kinetics with a Km of 8 µM and a Vmax of 1.2

nmol min⁻¹ (mg dry wt)⁻¹.[4][19]

Visualizations: Pathways and Structures
Diagrams illustrating key processes and structures related to rhizoferrin are provided below.
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Caption: Biosynthesis pathway of rhizoferrin in Francisella.
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Caption: Chelation of a central Fe(III) ion by rhizoferrin.
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Caption: Workflow for rhizoferrin production analysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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